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Compound of Interest

Compound Name: Sik-IN-3

Cat. No.: B15618272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sik-IN-3 is a potent inhibitor of Salt-Inducible Kinases (SIKs), a family of serine/threonine

kinases that play crucial roles in various physiological processes, including metabolic

regulation, inflammation, and cellular differentiation. As members of the AMP-activated protein

kinase (AMPK)-related kinase family, SIKs (SIK1, SIK2, and SIK3) are key regulators of signal

transduction pathways. Sik-IN-3 provides a valuable tool for investigating the biological

functions of SIKs and for potential therapeutic development. These application notes provide

detailed protocols for the dissolution, storage, and in vitro application of Sik-IN-3.

Product Information
Parameter Value Reference

Target(s) SIK1, SIK2, SIK3 [1][2][3]

IC₅₀
SIK1: 0.1 nM, SIK2: 0.3 nM,

SIK3: 0.8 nM
[1][2][3]

Molecular Formula C₂₄H₂₇N₅O₃ N/A

Molecular Weight 433.51 g/mol N/A

Appearance Crystalline solid N/A

Solubility and Dissolution
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Sik-IN-3 is sparingly soluble in aqueous solutions but is readily soluble in organic solvents such

as Dimethyl Sulfoxide (DMSO). For most in vitro applications, it is recommended to prepare a

concentrated stock solution in high-purity, anhydrous DMSO.

Protocol 1: Preparation of a 10 mM Sik-IN-3 Stock Solution in DMSO

Materials:

Sik-IN-3 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate the Sik-IN-3 vial to room temperature before opening to prevent moisture

condensation.

Weigh the desired amount of Sik-IN-3 powder using an analytical balance. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 4.335 mg of Sik-IN-3.

Add the appropriate volume of anhydrous DMSO to the vial containing the Sik-IN-3 powder.

Vortex the solution for 1-2 minutes until the powder is completely dissolved. Gentle warming

to 37°C in a water bath can aid in dissolution if necessary.

Visually inspect the solution to ensure there are no undissolved particles. If particles are

present, continue vortexing or gently warm the solution.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Storage and Stability
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Proper storage of Sik-IN-3 is critical to maintain its activity and ensure experimental

reproducibility. Both the solid compound and stock solutions should be stored under specific

conditions to prevent degradation.

Form
Storage
Temperature

Shelf Life Notes

Solid Powder -20°C ≥ 2 years

Store in a desiccator

to protect from

moisture.

DMSO Stock Solution -20°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

DMSO Stock Solution -80°C Up to 2 years
Recommended for

long-term storage.

Note: The stability of Sik-IN-3 in aqueous cell culture media at 37°C has not been extensively

characterized. It is recommended to prepare fresh working solutions from the DMSO stock for

each experiment and to minimize the incubation time when possible.

Experimental Protocols
Protocol 2: Preparation of Working Solutions for Cell-Based Assays

Materials:

10 mM Sik-IN-3 stock solution in DMSO

Pre-warmed complete cell culture medium

Procedure:

Thaw a single aliquot of the 10 mM Sik-IN-3 stock solution at room temperature.

Perform serial dilutions of the stock solution in pre-warmed complete cell culture medium to

achieve the desired final concentrations for your experiment.
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Important: The final concentration of DMSO in the cell culture medium should be kept to a

minimum, typically below 0.5% (v/v), to avoid solvent-induced cytotoxicity. Ensure that the

vehicle control wells receive the same final concentration of DMSO as the experimental

wells.

Gently mix the working solutions by pipetting or inverting the tube.

Add the working solutions to your cell cultures and proceed with your experimental timeline.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the SIK signaling pathway and a general workflow for a cell-

based assay using Sik-IN-3.
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Figure 1: Simplified SIK signaling pathway. Sik-IN-3 inhibits SIK activity, preventing the

phosphorylation of CRTCs and Class IIa HDACs.
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Figure 2: General workflow for a cell-based assay using Sik-IN-3.
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Figure 3: Decision tree for the storage and handling of Sik-IN-3.
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Issue Possible Cause Suggested Solution

Precipitation in stock solution
Improper dissolution or solvent

evaporation

Ensure complete dissolution

by vortexing and gentle

warming. Use anhydrous

DMSO and store in tightly

sealed vials.

Precipitation in cell culture

media
Poor aqueous solubility

Lower the final concentration

of Sik-IN-3. Ensure the final

DMSO concentration is

sufficient to maintain solubility

but non-toxic to cells. Prepare

fresh working solutions

immediately before use.

Inconsistent experimental

results
Compound degradation

Avoid repeated freeze-thaw

cycles by aliquoting stock

solutions. Store solutions at

the recommended

temperatures.

Cell toxicity
High DMSO concentration or

off-target effects

Ensure the final DMSO

concentration is below 0.5%.

Perform a dose-response

curve to determine the optimal

non-toxic concentration of Sik-

IN-3.

Disclaimer
Sik-IN-3 is for research use only and is not intended for human or veterinary use. The

information provided in these application notes is for guidance only and may require

optimization for specific experimental conditions. Always follow good laboratory practices and

consult relevant safety data sheets before handling any chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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